Cas no 2229100-51-8 (1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-one
• CAS No: 2229100-51-8
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• CID: 6269352
• PubChem ID: 165798030
• Update Time: 2025-06-13

1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-one
• 2229100-51-8
• EN300-1949339

• Inchi： 1S/C7H3Cl2F2NO/c8-4-1-3(2-5(9)12-4)6(13)7(10)11/h1-2,7H
• InChI Key： YMWRQTXUBWCWIZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(C(F)F)=O

Computed Properties

• Exact Mass: 224.9559754g/mol
• Monoisotopic Mass: 224.9559754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-one

Professional Introduction to Compound with CAS No. 2229100-51-8 and Product Name: 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-one

The compound with the CAS number 2229100-51-8 and the product name 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular innovation. The presence of both chlorine and fluorine substituents in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

Recent research in the domain of medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyridine core in 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-one serves as an excellent scaffold for modulating biological pathways. Specifically, the 2,6-dichloropyridine moiety enhances the compound's ability to interact with biological targets, while the difluoroethanone group introduces functional diversity, enabling further derivatization and customization.

One of the most compelling aspects of this compound is its potential in inhibiting key enzymes involved in inflammatory and metabolic disorders. Studies have demonstrated that derivatives of pyridine-based compounds can exhibit potent anti-inflammatory properties by targeting cyclooxygenase (COX) and lipoxygenase (LOX) pathways. The electron-withdrawing nature of the chlorine atoms and the electron-donating effect of the fluorine atoms contribute to the compound's reactivity and binding affinity, making it an attractive lead for drug discovery.

In addition to its pharmacological applications, 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-one has shown promise in material science research. The combination of halogenated aromatic rings and fluorinated aliphatic groups creates a molecule with enhanced stability and solubility characteristics. These properties are particularly useful in developing advanced materials for organic electronics and sensors, where precise control over molecular architecture is crucial.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient production routes for halogenated pyridines. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the chlorine and fluorine substituents with high precision. Such methodologies not only improve scalability but also minimize unwanted side reactions, leading to cleaner synthetic outcomes.

From a computational chemistry perspective, density functional theory (DFT) studies have been instrumental in understanding the electronic structure of 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-one. These calculations have revealed insights into how the interplay between the chlorine, fluorine, and pyridine moieties influences the molecule's reactivity. Such knowledge is critical for designing analogs with enhanced biological activity or improved material properties.

The compound's potential as an intermediate in synthesizing more complex molecules has also been explored. By leveraging its reactive sites, researchers can construct intricate scaffolds that mimic natural products or designed drug candidates. For example, appending pharmacophores to the difluoroethanone group can yield derivatives with targeted biological effects. This modular approach underscores the versatility of 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-one as a building block in synthetic chemistry.

Industrial applications of this compound are emerging as well. Its stability under various conditions makes it suitable for use in high-throughput screening assays used to identify novel drug candidates. Furthermore, its compatibility with green chemistry principles—such as reduced solvent usage and minimal waste generation—aligns with growing environmental concerns in pharmaceutical manufacturing.

Future directions in research may focus on exploring derivatives of this compound that exhibit improved pharmacokinetic profiles or enhanced binding affinity to specific receptors. Techniques like structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) could be employed to optimize its therapeutic potential. Additionally, investigating its role in developing next-generation materials may open up new avenues for innovation beyond traditional pharmaceutical applications.

In conclusion,1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-one (CAS No. 2229100-51-8) stands as a testament to the ingenuity of modern chemical synthesis and its broad implications across multiple scientific disciplines. Its unique structural features and versatile reactivity position it as a cornerstone compound for both academic research and industrial development.